Cas no 1803432-07-6 (6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1803432-07-6
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910601
• Update Time: 2025-10-18

6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-4-1-5(12)14-3(2-11)6(4)18(13,15)16/h1H,(H2,12,14)(H2,13,15,16)
• InChI Key： XIJFAOOQQFIFRB-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC(=CC=1OC(F)(F)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.3
• Topological Polar Surface Area: 141

Additional information on 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1803432-07-6)

6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1803432-07-6, belongs to the pyridine sulfonamide class, which is widely recognized for its role in the development of various therapeutic agents. The presence of multiple functional groups, including an amino group, a cyano group, a trifluoromethoxy group, and a sulfonamide moiety, makes this molecule a versatile scaffold for medicinal chemistry innovation.

The structural composition of 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide imparts distinct chemical properties that contribute to its reactivity and potential applications. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the design of small-molecule inhibitors targeting various biological pathways. Additionally, the cyano and sulfonamide functionalities introduce polarity and charge characteristics that can influence solubility and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamides as pharmacological agents. The sulfonamide group is particularly valuable due to its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that sulfonamides can act as competitive inhibitors of enzymes and receptors by mimicking natural substrates or by forming stable covalent bonds with target proteins. The compound 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide represents an advanced derivative that builds upon these established principles.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The pyridine core of 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide provides a suitable platform for designing molecules that can selectively inhibit specific kinases. Preliminary computational studies suggest that the compound may interact with the ATP-binding site of kinases, thereby disrupting their function. This hypothesis is supported by the presence of hydrogen bonding donors and acceptors that are critical for enzyme-substrate interactions.

Furthermore, the trifluoromethoxy group in the molecule enhances its lipophilicity, which is an important factor for drug absorption and distribution. Lipophilic modifications often improve oral bioavailability, making this compound a promising candidate for therapeutic applications. Additionally, the cyano group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in drug design. The compound 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide exemplifies how strategic placement of functional groups can modulate biological activity. For instance, studies have shown that substituents at the 3-position of pyridine sulfonamides can significantly impact their potency against certain enzymes. The sulfonamide moiety at this position in our compound is likely to contribute to its interactions with biological targets by forming hydrogen bonds or participating in electrostatic interactions.

The potential applications of 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide extend beyond kinase inhibition. Research indicates that this compound may also exhibit activity against other enzymes involved in metabolic pathways relevant to diseases such as diabetes and inflammation. The combination of an amino group and a cyano group provides multiple sites for interaction with biological targets, increasing the likelihood of discovering novel therapeutic effects.

In conclusion, 6-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1803432-07-6) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel drug candidates targeting various diseases. As research continues to uncover new biological activities and mechanisms of action, compounds like this one are poised to play a crucial role in advancing therapeutic strategies.